Cas no 2679941-34-3 ((2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

(2R)-3-Methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a chiral sulfonyl-containing carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a methanesulfonyl group, a protected amino functionality via an allyloxycarbonyl (Alloc) group, and a carboxylic acid moiety, offering versatility in further functionalization. The (2R)-stereochemistry ensures enantioselective utility in asymmetric synthesis. The Alloc group provides orthogonal deprotection compatibility, while the sulfonyl moiety enhances reactivity in nucleophilic substitution or elimination reactions. This compound is particularly valuable in peptide chemistry and medicinal chemistry research, where controlled reactivity and stereochemical precision are critical. Its stability and well-defined reactivity profile make it a useful building block for complex molecule construction.
(2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid structure
2679941-34-3 structure
Product Name:(2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
CAS No:2679941-34-3
MF:C8H13NO6S
MW:251.25692152977
CID:5644902
PubChem ID:165910557
Update Time:2025-11-01

(2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28278881
    • (2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • 2679941-34-3
    • (2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
    • Inchi: 1S/C8H13NO6S/c1-3-4-15-8(12)9-6(7(10)11)5-16(2,13)14/h3,6H,1,4-5H2,2H3,(H,9,12)(H,10,11)/t6-/m0/s1
    • InChI Key: RDSOFLQIPQIPHH-LURJTMIESA-N
    • SMILES: S(C)(C[C@@H](C(=O)O)NC(=O)OCC=C)(=O)=O

Computed Properties

  • Exact Mass: 251.04635831g/mol
  • Monoisotopic Mass: 251.04635831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 118Ų

(2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28278881-1g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3
1g
$986.0 2023-09-09
Enamine
EN300-28278881-5g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3
5g
$2858.0 2023-09-09
Enamine
EN300-28278881-10g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3
10g
$4236.0 2023-09-09
Enamine
EN300-28278881-0.05g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
0.05g
$827.0 2025-03-19
Enamine
EN300-28278881-0.1g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
0.1g
$867.0 2025-03-19
Enamine
EN300-28278881-0.25g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
0.25g
$906.0 2025-03-19
Enamine
EN300-28278881-0.5g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
0.5g
$946.0 2025-03-19
Enamine
EN300-28278881-1.0g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
1.0g
$986.0 2025-03-19
Enamine
EN300-28278881-2.5g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
2.5g
$1931.0 2025-03-19
Enamine
EN300-28278881-5.0g
(2R)-3-methanesulfonyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679941-34-3 95.0%
5.0g
$2858.0 2025-03-19

Additional information on (2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2679941-34-3)

(2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2679941-34-3, this compound represents a complex molecular structure that combines various functional groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of both stereocenters and multiple reactive sites in its molecular framework suggests a high degree of versatility, which is crucial for the design of novel therapeutic agents.

The compound's structure includes a 3-methanesulfonyl group, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates. This moiety is often incorporated into molecules to improve their pharmacokinetic properties, ensuring that they remain active within the biological system for an extended period. Additionally, the prop-2-en-1-yloxy group introduces a hydrophobic region, which can be critical for membrane permeability and target interaction. The combination of these features makes this compound an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is particularly noteworthy, as the (R) configuration at the stereocenter can significantly influence the compound's biological activity. Research has shown that enantiopure compounds often exhibit more predictable and potent pharmacological effects, making them highly desirable in drug discovery.

The pharmaceutical industry has been actively exploring novel scaffolds that can serve as starting points for the development of new drugs. The unique structure of this compound provides a rich chemical space for medicinal chemists to explore. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully employed in the discovery of drugs targeting various diseases, including cancer, inflammation, and neurological disorders.

One of the most exciting aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, and their dysregulation is associated with numerous diseases. By designing molecules that can selectively inhibit specific proteases, researchers aim to develop treatments that can modulate these pathways effectively. The presence of both a methanesulfonyl group and an amino acid-derived moiety in (2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid suggests that it may have the potential to interact with protease active sites, making it a valuable tool for mechanistic studies and drug development.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving enantiopure forms of this compound. These methods not only ensure the correct stereochemical configuration but also improve the overall yield and purity of the final product.

In conclusion, (2R)-3-methanesulfonyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679941-34-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the presence of stereocenters and multiple functional groups, make it an attractive candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.